Cas no 1710845-28-5 (2-(3-Amino-pyrrolidin-1-yl)-3,5,6-trimethyl-3H-pyrimidin-4-one)

• Product Name: 2-(3-Amino-pyrrolidin-1-yl)-3,5,6-trimethyl-3H-pyrimidin-4-one
• CAS No: 1710845-28-5
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• CID: 5152284
• Update Time: 2025-06-14

2-(3-Amino-pyrrolidin-1-yl)-3,5,6-trimethyl-3H-pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-Amino-pyrrolidin-1-yl)-3,5,6-trimethyl-3H-pyrimidin-4-one

• Inchi： 1S/C11H18N4O/c1-7-8(2)13-11(14(3)10(7)16)15-5-4-9(12)6-15/h9H,4-6,12H2,1-3H3
• InChI Key： FQFBFZPVUOOURX-UHFFFAOYSA-N
• SMILES： C1(N2CCC(N)C2)=NC(C)=C(C)C(=O)N1C

Computed Properties

• Exact Mass: 222.148
• Monoisotopic Mass: 222.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.9A^2

Additional information on 2-(3-Amino-pyrrolidin-1-yl)-3,5,6-trimethyl-3H-pyrimidin-4-one

Comprehensive Overview of 2-(3-Amino-pyrrolidin-1-yl)-3,5,6-trimethyl-3H-pyrimidin-4-one (CAS No. 1710845-28-5)

In the rapidly evolving field of pharmaceutical and chemical research, 2-(3-Amino-pyrrolidin-1-yl)-3,5,6-trimethyl-3H-pyrimidin-4-one (CAS No. 1710845-28-5) has emerged as a compound of significant interest. This molecule, characterized by its unique pyrrolidine and pyrimidinone structural motifs, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its bioactive properties, which may contribute to novel therapeutic avenues.

The compound's chemical structure features a 3-amino-pyrrolidine moiety linked to a trimethylpyrimidinone core, a combination that enhances its molecular interactions with biological targets. This structural synergy is often explored in the context of enzyme inhibition and receptor modulation, making it a valuable candidate for medicinal chemistry projects. Recent studies highlight its relevance in addressing neurological disorders and metabolic diseases, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, CAS No. 1710845-28-5 presents intriguing challenges and opportunities. Its multifunctional groups allow for diverse derivatization strategies, enabling researchers to fine-tune its pharmacokinetic properties. This adaptability is critical in optimizing drug-like characteristics, such as solubility and bioavailability, which are frequently searched topics in AI-driven drug design platforms.

The compound's potential extends to bioconjugation applications, where its amino group serves as a handle for attaching targeting ligands or imaging probes. This versatility resonates with the growing demand for theranostic agents—a hot topic in biomedical research. Moreover, its stability under physiological conditions makes it a promising scaffold for prodrug development, another area garnering significant attention in pharmaceutical innovation.

Quality control and analytical characterization of 2-(3-Amino-pyrrolidin-1-yl)-3,5,6-trimethyl-3H-pyrimidin-4-one are paramount for its reliable use in research. Advanced techniques like HPLC, mass spectrometry, and NMR spectroscopy are employed to verify its purity and structural integrity—topics frequently queried in scientific databases. These analyses ensure reproducibility, a cornerstone in high-impact research.

As the scientific community continues to explore small-molecule therapeutics, compounds like CAS No. 1710845-28-5 exemplify the intersection of chemical ingenuity and biological relevance. Its study not only advances fundamental science but also addresses pressing questions in translational research, making it a compelling subject for both academic and industrial investigators.